1-(2-Hydroxy-5-methylphenyl)ethanone 1-(2-Hydroxy-5-methylphenyl)ethanone 2'-Hydroxy-5'-methylacetophenone, also known as 1-(2-hydroxy-5-methylphenyl)-ethanone or 1-hydroxy-2-acetyl-4-methylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxy-5'-methylacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2'-hydroxy-5'-methylacetophenone is primarily located in the cytoplasm. 2'-Hydroxy-5'-methylacetophenone is a sweet, floral, and heavy tasting compound that can be found in coffee and coffee products. This makes 2'-hydroxy-5'-methylacetophenone a potential biomarker for the consumption of this food product.
